Cas no 116982-91-3 (6-Oxaspiro[4.5]decan-10-one)
6-Oxaspiro[4.5]decan-10-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxaspiro[4.5]decan-10-one
- EN300-6478869
- 116982-91-3
-
- Inchi: 1S/C9H14O2/c10-8-4-3-7-11-9(8)5-1-2-6-9/h1-7H2
- InChI Key: CFIXRXHXOIJBCT-UHFFFAOYSA-N
- SMILES: O1CCCC(C21CCCC2)=O
Computed Properties
- Exact Mass: 154.099379685Da
- Monoisotopic Mass: 154.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
6-Oxaspiro[4.5]decan-10-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6478869-0.05g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 0.05g |
$266.0 | 2023-05-29 | |
| Enamine | EN300-6478869-0.1g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 0.1g |
$396.0 | 2023-05-29 | |
| Enamine | EN300-6478869-0.25g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 0.25g |
$567.0 | 2023-05-29 | |
| Enamine | EN300-6478869-0.5g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 0.5g |
$891.0 | 2023-05-29 | |
| Enamine | EN300-6478869-1.0g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 1g |
$1142.0 | 2023-05-29 | |
| Enamine | EN300-6478869-2.5g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 2.5g |
$2240.0 | 2023-05-29 | |
| Enamine | EN300-6478869-5.0g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 5g |
$3313.0 | 2023-05-29 | |
| Enamine | EN300-6478869-10.0g |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 10g |
$4914.0 | 2023-05-29 | |
| Aaron | AR028OIJ-50mg |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 50mg |
$391.00 | 2025-02-16 | |
| Aaron | AR028OIJ-100mg |
6-oxaspiro[4.5]decan-10-one |
116982-91-3 | 95% | 100mg |
$570.00 | 2025-02-16 |
6-Oxaspiro[4.5]decan-10-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 6-Oxaspiro[4.5]decan-10-one
Introduction to 6-Oxaspiro[4.5]decan-10-one (CAS No. 116982-91-3): Applications and Recent Research Developments
6-Oxaspiro[4.5]decan-10-one, identified by its Chemical Abstracts Service (CAS) number 116982-91-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This spirocyclic ketone features a unique structural framework consisting of an oxygen atom bridging two cycloalkane rings, which imparts distinct chemical and biological properties. The compound's molecular structure, characterized by a spiro linkage between a five-membered and a seven-membered ring, makes it a versatile scaffold for designing novel molecules with potential therapeutic applications.
The significance of 6-Oxaspiro[4.5]decan-10-one lies in its utility as a building block in the synthesis of more complex pharmacophores. Its rigid spiro structure provides stability while allowing for modifications at various positions, enabling chemists to tailor its properties for specific biological targets. Recent studies have highlighted its role in the development of bioactive molecules, particularly those targeting neurological and inflammatory disorders.
In the realm of medicinal chemistry, the scaffold of 6-Oxaspiro[4.5]decan-10-one has been explored for its potential to interact with biological receptors and enzymes. The oxygen atom within the spirocycle can participate in hydrogen bonding, while the ketone group offers opportunities for further functionalization. These features make it an attractive candidate for drug discovery programs aimed at modulating enzyme activity or receptor binding.
One of the most compelling aspects of 6-Oxaspiro[4.5]decan-10-one is its incorporation into libraries of compounds designed for high-throughput screening (HTS). Researchers have leveraged this scaffold to identify lead compounds with efficacy against various diseases. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation pathways.
The synthesis of 6-Oxaspiro[4.5]decan-10-one itself is a testament to the ingenuity of organic chemists. Traditional methods involve multi-step reactions, often starting from readily available precursors such as cyclopentanone and cycloheptanone. Advances in catalytic techniques have streamlined these processes, making the production of this compound more efficient and scalable. Additionally, modern computational tools aid in predicting optimal reaction pathways, reducing trial-and-error experimentation.
Recent research has also explored the stereochemistry of 6-Oxaspiro[4.5]decan-10-one, recognizing that enantiomeric purity can significantly impact biological activity. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excess (ee), ensuring that the synthesized derivatives exhibit desired pharmacological properties without unwanted side effects.
The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural motif has been investigated for use in materials science, particularly in the development of liquid crystals and polymers with enhanced thermal stability and mechanical strength. The spirocycle's rigidity contributes to these desirable characteristics, making it a valuable component in advanced material design.
In summary, 6-Oxaspiro[4.5]decan-10-one (CAS No. 116982-91-3) represents a fascinating example of how structural innovation can drive therapeutic discovery and material science advancements. Its spirocyclic framework offers numerous opportunities for chemical modification, enabling the creation of novel bioactive molecules with broad applications. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain a cornerstone in medicinal chemistry and beyond.
116982-91-3 (6-Oxaspiro[4.5]decan-10-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)